4-Hydroxypyridine-3,5-disulfonic acid

• Molecular Formula: C5H5NO7S2
• Molecular Weight: 255.2 g/mol
• IUPAC Name: 4-oxo-1H-pyridine-3,5-disulfonic acid
• InChI: InChI=1S/C5H5NO7S2/c7-5-3(14(8,9)10)1-6-2-4(5)15(11,12)13/h1-2H,(H,6,7)(H,8,9,10)(H,11,12,13)
• InChI Key: XPXUAXAGFQITLV-UHFFFAOYSA-N
• SMILES: C1=C(C(=O)C(=CN1)S(=O)(=O)O)S(=O)(=O)O

Description

4-Hydroxypyridine-3,5-disulfonic acid (HPDS) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. HPDS is a water-soluble compound that is commonly used as a chelating agent in analytical chemistry. It is also used in the synthesis of various organic compounds and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-Hydroxypyridine-3,5-disulfonic acid is primarily based on its ability to chelate metal ions. 4-Hydroxypyridine-3,5-disulfonic acid forms stable complexes with metal ions, which can be used to separate and analyze metal ions in analytical chemistry. 4-Hydroxypyridine-3,5-disulfonic acid can also be used as a catalyst in chemical reactions due to its ability to activate metal ions and facilitate electron transfer reactions.
Biochemical and Physiological Effects:
4-Hydroxypyridine-3,5-disulfonic acid has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can scavenge free radicals. 4-Hydroxypyridine-3,5-disulfonic acid has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, 4-Hydroxypyridine-3,5-disulfonic acid has been shown to have neuroprotective properties and can protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-Hydroxypyridine-3,5-disulfonic acid is its ability to chelate metal ions, which is useful in analytical chemistry. 4-Hydroxypyridine-3,5-disulfonic acid is also water-soluble, which makes it easy to handle and use in experiments. However, one of the limitations of 4-Hydroxypyridine-3,5-disulfonic acid is its potential toxicity, which can limit its use in biological experiments. Additionally, 4-Hydroxypyridine-3,5-disulfonic acid can interfere with the activity of enzymes, which can affect the results of experiments.

Future Directions

There are several future directions for the use of 4-Hydroxypyridine-3,5-disulfonic acid in scientific research. One potential application is in the development of new catalysts for chemical reactions. 4-Hydroxypyridine-3,5-disulfonic acid has been shown to be an effective catalyst in various reactions, and further research could lead to the development of new and improved catalysts. Additionally, 4-Hydroxypyridine-3,5-disulfonic acid could be used in the development of new drugs with antioxidant and anti-inflammatory properties. Finally, further research could be conducted to investigate the potential neuroprotective effects of 4-Hydroxypyridine-3,5-disulfonic acid and its potential use in the treatment of neurological disorders.
Conclusion:
In conclusion, 4-Hydroxypyridine-3,5-disulfonic acid is a unique chemical compound that has gained significant attention in scientific research due to its potential applications. 4-Hydroxypyridine-3,5-disulfonic acid is commonly used as a chelating agent in analytical chemistry, as a catalyst in chemical reactions, and in the synthesis of various organic compounds. 4-Hydroxypyridine-3,5-disulfonic acid has various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective properties. While there are some limitations to its use in experiments, 4-Hydroxypyridine-3,5-disulfonic acid has several potential future directions in scientific research, including the development of new catalysts and drugs.

Synthesis Methods

4-Hydroxypyridine-3,5-disulfonic acid can be synthesized using various methods, including the reaction of pyridine-3,5-disulfonic acid with hydroxylamine hydrochloride, the reaction of pyridine-3,5-disulfonyl chloride with hydroxylamine hydrochloride, and the reaction of pyridine-3,5-disulfonic acid with hydroxylamine sulfate. The most commonly used method involves the reaction of pyridine-3,5-disulfonic acid with hydroxylamine hydrochloride in the presence of a catalyst such as sodium acetate.

Scientific Research Applications

4-Hydroxypyridine-3,5-disulfonic acid has been extensively used in scientific research due to its unique properties. It is commonly used as a chelating agent in analytical chemistry to separate and analyze metal ions. 4-Hydroxypyridine-3,5-disulfonic acid has also been used in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Additionally, 4-Hydroxypyridine-3,5-disulfonic acid has been used as a catalyst in chemical reactions, including the oxidation of alcohols and the synthesis of pyridine derivatives.